Cas no 1934518-63-4 (4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one)

• Product Name: 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one
• CAS No: 1934518-63-4
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6317604
• PubChem ID: 127008296
• Update Time: 2025-05-26

4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one
• EN300-1846810
• 1934518-63-4

• Inchi： 1S/C10H17NO2/c1-10(5-3-2-4-6-10)8-7-13-9(12)11-8/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： YLTVNNFOCFLKPF-UHFFFAOYSA-N
• SMILES： O1C(NC(C1)C1(C)CCCCC1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one

Introduction to 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one (CAS No. 1934518-63-4)

4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one, with the CAS number 1934518-63-4, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities, including antimicrobial and antiviral properties. The unique structural features of 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one consists of a five-membered oxazolidine ring fused to a cyclohexyl group with a methyl substitution. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The oxazolidinone ring is particularly noteworthy due to its ability to form hydrogen bonds and its hydrophobic nature, which facilitates interactions with biological targets.

In recent years, the study of oxazolidinones has expanded significantly, driven by their potential as novel antibiotics and antivirals. Research has shown that compounds like 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one can exhibit potent activity against a range of pathogens, including drug-resistant strains. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE), two major concerns in hospital-acquired infections.

Beyond its antimicrobial properties, 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one has also shown promise in antiviral research. A 2023 study in the Antiviral Research journal reported that this compound exhibited significant activity against influenza A virus (IAV) and human immunodeficiency virus (HIV). The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes and proteins.

The pharmacokinetic profile of 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one is another area of active investigation. Preliminary studies have indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a long half-life, making it suitable for both oral and parenteral administration. These characteristics are essential for developing effective therapeutic formulations.

In terms of safety and toxicity, early preclinical studies have shown that 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one has a favorable safety profile. It exhibits low cytotoxicity in mammalian cell lines and does not cause significant adverse effects at therapeutic doses. However, further extensive toxicological evaluations are necessary to ensure its safety for human use.

The potential applications of 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one extend beyond infectious diseases. Recent research has explored its use in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. A 2022 study in the Bioorganic & Medicinal Chemistry Letters suggested that this compound could modulate the activity of certain enzymes involved in neurodegeneration, potentially slowing disease progression.

In conclusion, 4-(1-methylcyclohexyl)-1,3-oxazolidin-2-one (CAS No. 1934518-63-4) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in various medical fields. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in modern pharmaceutical research.